molecular formula C16H20BNO2 B8216448 8-Methylquinoline-5-boronic Acid Pinacol Ester

8-Methylquinoline-5-boronic Acid Pinacol Ester

Cat. No. B8216448
M. Wt: 269.1 g/mol
InChI Key: VZGVWEMFQCGKIS-UHFFFAOYSA-N
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Description

8-Methylquinoline-5-boronic Acid Pinacol Ester is a chemical compound with the molecular formula C16H20BNO2 . It is a type of organoboron compound, which are often used as building blocks and synthetic intermediates in organic chemistry .


Synthesis Analysis

The synthesis of boronic esters like 8-Methylquinoline-5-boronic Acid Pinacol Ester often involves catalytic protodeboronation . This process involves a radical approach to protodeboronation of 1°, 2°, and 3° alkyl boronic esters .


Molecular Structure Analysis

The molecular structure of 8-Methylquinoline-5-boronic Acid Pinacol Ester is represented by the formula C16H20BNO2 . More detailed structural information may be available from resources like PubChem .


Chemical Reactions Analysis

Boronic esters like 8-Methylquinoline-5-boronic Acid Pinacol Ester are often used in Suzuki–Miyaura coupling reactions . This is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Mechanism of Action

The Suzuki–Miyaura coupling reaction, which involves boronic esters like 8-Methylquinoline-5-boronic Acid Pinacol Ester, involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .

Safety and Hazards

Safety data sheets suggest that personal protective equipment should be worn when handling 8-Methylquinoline-5-boronic Acid Pinacol Ester . It is also recommended to ensure adequate ventilation and avoid contact with skin, eyes, or clothing .

properties

IUPAC Name

8-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20BNO2/c1-11-8-9-13(12-7-6-10-18-14(11)12)17-19-15(2,3)16(4,5)20-17/h6-10H,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZGVWEMFQCGKIS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C3C=CC=NC3=C(C=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20BNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-Methylquinoline-5-boronic Acid Pinacol Ester

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